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Introduction

The synthesis of substituted quinolines is a cornerstone of medicinal chemistry and drug
development, with the quinoline scaffold appearing in a vast array of pharmacologically active
agents. The Doebner and Pfitzinger reactions are classical, powerful methods for constructing
quinoline-4-carboxylic acids. The Doebner reaction involves a three-component condensation
of an aniline, an aldehyde, and pyruvic acid, while the Pfitzinger reaction condenses an isatin
with a carbonyl compound in the presence of a strong base.[1][2]

Despite their utility, both pathways are frequently plagued by challenges, most notably low
yields, byproduct formation, and difficult purifications.[1] This guide provides in-depth
troubleshooting strategies, optimized protocols, and answers to frequently asked questions to
help you navigate the nuances of these reactions and consistently achieve higher yields.

Reaction Mechanisms: Understanding the "Why"
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A fundamental understanding of the reaction mechanism is critical for effective troubleshooting.
Low yields often stem from the interruption of one or more key mechanistic steps or the
prevalence of competing side reactions.

The Doebner Reaction Pathway

The mechanism of the Doebner reaction, while not definitively proven, is thought to proceed via
one of two primary pathways. A likely route begins with the acid-catalyzed formation of a Schiff
base (N-arylimine) from the aniline and aldehyde. This is followed by a reaction with the enol
form of pyruvic acid, subsequent intramolecular cyclization onto the electron-rich aromatic ring,
and a final oxidation step to yield the aromatic quinoline product.[3] The oxidizing agent is often
another molecule of the Schiff base, which is reduced in the process.[4]
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Caption: Proposed mechanism of the Doebner reaction.

The Pfitzinger Reaction Pathway

The Pfitzinger reaction is initiated by the base-catalyzed hydrolysis of the amide bond within
the isatin starting material, which opens the ring to form a keto-acid intermediate.[5] This
intermediate then condenses with the carbonyl compound (ketone or aldehyde) to form an
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imine, which tautomerizes to the more stable enamine. The final steps involve an

intramolecular cyclization of the enamine onto the ketone-derived carbon, followed by a

dehydration step to furnish the aromatic quinoline-4-carboxylic acid.[5][6]

Isatin

Step 1: Isatin Ring Opening

+ Strong Base (e.g., KOH) X
o[ Keto-Acid
T

\ Intermediate

+ Carbonyl Compound

Ketone or
Aldehyde

Step 2: Condensation

Intramolecular
Cyclization N

Enamine
Intermediate

Cyclized
Intermediate

Step 3: Cyclization & Dehydration

Dehydration (-H20)

Quinoline-4-
Carboxylic Acid

Click to download full resolution via product page

Caption: Mechanism of the Pfitzinger reaction.

Troubleshooting Guide: A Question & Answer
Approach

This section directly addresses common experimental failures. A logical workflow can help

diagnose the root cause of low yields.

© 2026 BenchChem. All rights reserved.

3/13

Tech Support


https://en.wikipedia.org/wiki/Pfitzinger_reaction
https://pdf.benchchem.com/46/Application_Notes_and_Protocols_for_the_Pfitzinger_Reaction_in_Quinoline_4_Carboxylic_Acid_Synthesis.pdf
https://www.benchchem.com/product/b3307707/docs?utm_src=pdf-body-img#technical-support-center-overcoming-low-yield-in-doebner-pfitzinger-reactions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3307707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Problem:
Low Yield

Initial Analysis

What does TLC/LC-MS analysis show?

ignificant unreacted Major byproduct spots/ Reaction appears clean,
starting material peaks observed but isolated yield is low
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Caption: A logical workflow for troubleshooting low-yield reactions.

Doebner Reaction: Specific Issues

Q1: My reaction has produced a significant amount of tar and insoluble byproducts. How can |

prevent this?

Al: Tar formation is a very common issue in acid-catalyzed reactions like the Doebner and its
Doebner-von Miller variant.[7][8]

e Primary Cause: The primary culprit is often the acid-catalyzed self-condensation or
polymerization of the aldehyde or the a,3-unsaturated carbonyl compound used in the
Doebner-von Miller variation.[7][8]

e Solutions:

o Control Reagent Addition: Instead of adding all reactants at once, add the pyruvic acid
solution dropwise to the heated mixture of the aniline and aldehyde.[9][10] This controls
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the reaction rate and minimizes side reactions.

o Optimize Acid Catalyst: Harsh conditions (highly concentrated strong acids) promote
polymerization.[7] Experiment with different catalysts and loadings. Lewis acids like
BF3-OEt2 or Brgnsted acids like p-toluenesulfonic acid (p-TSA) can be effective and milder
alternatives to HCI or H2S0a4.[9][11][12]

o Use Protecting Groups: For the Doebner-von Miller variant, employing an acetal of the
a,B-unsaturated aldehyde (e.g., acrolein diethyl acetal) can prevent polymerization. The
acetal is hydrolyzed in situ under the acidic conditions to generate the reactive aldehyde
as needed.[7]

Q2: The reaction is sluggish and gives low conversion, especially with my electron-deficient
aniline. What can | do to improve the yield?

A2: Anilines with strong electron-withdrawing groups (e.g., -NOz, -CF3s, -CN) are less
nucleophilic and thus less reactive, often leading to poor yields in the conventional Doebner
reaction.[3][4][9]

o Primary Cause: The decreased nucleophilicity of the aniline slows down both the initial Schiff
base formation and the final intramolecular cyclization step.

e Solutions:

o More Forcing Conditions: For these less reactive substrates, you may need to use higher
temperatures and longer reaction times.[7] A reaction temperature of at least 65 °C is often
necessary for good yields.[9]

o Catalyst Optimization: A systematic screen of catalysts is highly recommended. Boron
trifluoride etherate (BF3-OEt2 or BF3-THF) has been shown to be particularly effective for
activating electron-deficient anilines.[4]

o Implement the Doebner Hydrogen-Transfer Modification: This is a crucial technique for
unreactive anilines. The reaction mechanism relies on an intermediate imine to act as a
hydrogen acceptor (an oxidant) for the final aromatization of the dihydroquinoline
intermediate. By ensuring the stoichiometry is correct (typically an excess of aniline and
aldehyde relative to pyruvic acid), you can generate the necessary oxidant in situ to drive
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the reaction to completion.[4][11] This modification has been shown to dramatically
improve the yields for electron-deficient systems.[4]

Q3: I'm observing an unexpected major byproduct. What is it likely to be?
A3: Side reactions can significantly consume starting materials.
o Potential Byproducts & Causes:

o Benzylamine Derivatives: In the hydrogen-transfer mechanism, the imine that acts as the
oxidant is itself reduced, leading to the formation of a benzylamine byproduct. Its presence
is a strong indicator that the desired oxidation/reduction cycle is occurring.[4][11]

o Pyrrolidine Derivatives: With certain substrates, such as 2-chloro-5-aminopyridine, the
cyclization can occur at the amino group instead of the benzene ring, leading to a
pyrrolidine derivative.[2][9] This is a substrate-specific limitation.

Pfitzinger Reaction: Specific Issues

Q1: My reaction mixture turned into a thick, intractable tar almost immediately.

Al: Tar formation in the Pfitzinger reaction is often caused by the high concentration of strong
base and the nature of the reactants.[11]

e Primary Cause: The self-condensation of the carbonyl compound or isatin under strongly
basic conditions is a major cause.[11] Mixing all reactants together at once often
exacerbates this problem.

e Solutions:

o Segquential Reagent Addition (Critical): This is the most important step to prevent tarring.
First, dissolve the isatin in the strong base (e.g., KOH in ethanol/water) and stir for a
period (e.g., 1 hour) to ensure complete ring opening to the keto-acid intermediate.[6][13]
Only after the ring opening is complete should you add the carbonyl compound.

o Optimize Base Concentration: The concentration of the base is crucial. Too high a
concentration can accelerate side reactions. You may need to optimize the concentration
of KOH or NaOH for your specific substrates.[11]
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o Control Temperature: While reflux is often required, excessively high temperatures can
promote decomposition and tar formation, especially with sensitive substrates.[13]

Q2: My final product is contaminated with a significant amount of unreacted isatin. How can |
improve conversion?

A2: Incomplete conversion of isatin is a common problem that complicates purification.[11][13]

e Primary Cause: This can be due to insufficient reaction time, suboptimal stoichiometry, or
deactivation of the carbonyl compound.

e Solutions:

o Increase Excess of Carbonyl Compound: Using a larger excess of the ketone or aldehyde
(e.g., 2 equivalents or more) can help drive the reaction to completion and consume the
isatin.[11][13]

o Extend Reaction Time: Monitor the reaction by TLC. If you see isatin remaining after the
standard reaction time, extend the reflux period. Pfitzinger reactions can sometimes
require 24 hours or more for full conversion.[6]

o Ensure Purity of Reactants: Impurities in either the isatin or the carbonyl compound can
interfere with the reaction.[11]

Q3: The reaction works, but the yield is still moderate. Are there other parameters to optimize?
A3: Fine-tuning the reaction conditions can often provide a significant boost in yield.
o Parameters to Optimize:

o Solvent System: The reaction is typically run in agueous ethanol.[6] Varying the ratio of
ethanol to water can impact the solubility of the intermediates and the final product salt,
affecting the reaction rate and ease of workup.

o Work-up pH: The quinoline-4-carboxylic acid product is precipitated by acidification of the
aqueous layer after workup. Acidify slowly and carefully to a pH of ~4-5.[6] Adding acid too
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quickly or over-acidifying can lead to the formation of very fine precipitates that are difficult
to filter or can cause the product to re-dissolve.

Data Presentation: Optimizing Reaction Parameters

The choice of catalyst and reaction conditions is critical for success, particularly in the Doebner
reaction with challenging substrates.

Table 1: Effect of Catalyst on a Modified Doebner Reaction (Synthesis of 2-phenyl-6-
(trifluoromethoxy)quinoline-4-carboxylic acid)

Catalyst ) . Referenc

Entry ] Solvent Temp (°C) Time (h) Yield (%)
(equiv.)
H2NSOsH

1 H20 100 21 18 [4]
(1.0)
Sc(OTf)s

2 MeCN 65 21 38 [4]
(0.1)

3 InCls (0.1) MeCN 65 21 42 [4]

4 SnCla (0.1)  MeCN 65 21 63 [4]
BF3-THF

5 MeCN 65 21 80 [4]
(0.5)
BFs-Et20

6 MeCN 65 21 79 [4]
(0.5)

Data is illustrative and based on reported findings for the reaction of 6-(trifluoromethoxy)aniline,
benzaldehyde, and pyruvic acid.[4]

Optimized Experimental Protocols
Protocol 1: High-Yield Doebner Reaction (Hydrogen-
Transfer Modification)

This protocol is optimized for potentially challenging aniline substrates.[4][10]
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e Reaction Setup: In a round-bottom flask, add the substituted aniline (1.8 mmol) and the
substituted aldehyde (2.0 mmol) to acetonitrile (MeCN, 1.0 mL).

o Catalyst Addition: Add BFs-THF (0.5 equiv, 0.9 mmol) to the mixture at room temperature
under a nitrogen or argon atmosphere.

e Initial Heating: Stir the reaction mixture at 65 °C for 10-60 minutes.

e Pyruvic Acid Addition: Prepare a solution of pyruvic acid (1.0 equiv based on desired
product, 0.6 mmol) in MeCN (1.7 mL). Add this solution dropwise to the reaction mixture over
a period of 3 hours while maintaining the temperature at 65 °C.

e Reaction: Continue to stir the reaction mixture at 65 °C for an additional 21 hours. Monitor
progress by TLC or LC-MS.

o Work-up: Cool the reaction to room temperature. Add ethyl acetate (EtOAc) and a saturated
agueous solution of sodium bicarbonate (NaHCOs).

» Extraction: Separate the layers. Extract the aqueous layer twice more with EtOAc.

e Wash & Dry: Combine the organic layers and wash with brine. Dry the organic layer over
anhydrous sodium sulfate (Na2S0Oa).

 Purification: Filter and concentrate the filtrate under reduced pressure. The crude product
can be purified by column chromatography on silica gel or by recrystallization.

Protocol 2: Optimized Pfitzinger Reaction

This protocol emphasizes the critical pre-reaction step to minimize tar formation.[6][14]

e |satin Ring Opening: In a round-bottom flask, dissolve potassium hydroxide (0.2 mol) in
absolute ethanol (25 mL). Add the isatin (0.07 mol) to the basic solution.

e Pre-Reaction: Stir the mixture at room temperature for 1 hour. The color should change from
orange/red to a lighter brown or yellow, indicating the formation of the potassium salt of the
keto-acid.
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Carbonyl Addition: Add the desired ketone or aldehyde (2 equiv, 0.14 mol) to the reaction
mixture.

Reflux: Heat the mixture to reflux (approx. 78-80 °C) and maintain this temperature with
continuous stirring for 24 hours. Monitor the consumption of the keto-acid intermediate by
TLC.

Work-up: After the reaction is complete, cool the mixture to room temperature and
concentrate under reduced pressure to remove most of the ethanol.

Extraction: Add distilled water (20 mL) to dissolve the potassium salt of the product. Perform
an extraction with diethyl ether or EtOAc to remove any unreacted carbonyl compound and
other neutral impurities.

Precipitation: Cool the aqueous layer in an ice bath and acidify slowly with 1M HCI or acetic
acid to a pH of 4-5 to precipitate the product.

Isolation: Collect the solid product by vacuum filtration. Wash the solid with cold water and
dry it in a vacuum oven.

References

The Pfitzinger Reaction. (Review) - ResearchGate. Available at: [Link]

Synthesis of quinoline derivatives by a Déebner-von Miller reaction using a Ag(l)-exchanged
Montmorillonite K10 catalyst - ResearchSpace@UKZN. Available at: [Link]

Doebner reaction - Wikipedia. Available at: [Link]

(PDF) Pfitzinger Reaction in Synthesis of Bioactive Compounds - A Review - ResearchGate.
Available at: [Link]

SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME
REACTIONS - IIP Series. Available at: [Link]

On the mechanism of the Skraup-Doebner-Von Miller quinoline synthesis - PubMed.
Available at: [Link]

© 2026 BenchChem. All rights reserved. 10/13 Tech Support


https://www.researchgate.net/publication/232777134_The_Pfitzinger_Reaction_Review
https://researchspace.ukzn.ac.za/handle/10413/15155
https://en.wikipedia.org/wiki/Doebner_reaction
https://www.researchgate.net/publication/261141416_Pfitzinger_Reaction_in_Synthesis_of_Bioactive_Compounds-_A_Review
https://www.iipseries.org/full-text/2-ijpsr-2022-44-10-1-16.pdf
https://pubmed.ncbi.nlm.nih.gov/16471993/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3307707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

Chemistry of Pfitzinger Synthesis | PDF | Chemical Reactions | Hydrolysis - Scribd. Available
at: [Link]

Doebner-Miller reaction - chemeurope.com. Available at: [Link]

Pfitzinger reaction - Wikipedia. Available at: [Link]

Recent Applications of Doebner, Doebner-von Miller and Knoevenagel-Doebner Reactions in
Organic Syntheses - ResearchGate. Available at: [Link]

Doebner-Miller Reaction - SynArchive. Available at: [Link]

Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner Hydrogen-
Transfer Reaction - PMC. Available at: [Link]

A green multicomponent approach for the synthesis of 4-quinoline carboxylic acid via
modified Doebner hydrogen transfer reaction - Taylor & Francis. Available at: [Link]

Doebner Reaction - Cambridge University Press. Available at: [Link]

The Pfitzinger Reaction - Sciencemadness.org. Available at: [Link]

Doebner-von Millar modification for Quinoline synthesis from aniline and aldehyde: Full
mechanism. - YouTube. Available at: [Link]

Microwave-Assisted Knoevenagel-Doebner Reaction: An Efficient Method for Naturally
Occurring Phenolic Acids Synthesis - Frontiers. Available at: [Link]

The Doebner modification of the Knoevenagel reaction. - OpenBU. Available at: [Link]

An improved Pfitzinger reaction for the direct synthesis of quinoline-4-carboxylic esters/acids
mediated by TMSCI - SciSpace. Available at: [Link]

Pfitzinger Quinoline Synthesis - Cambridge University Press. Available at: [Link]

QUINOLINE - Organic Syntheses. Available at: [Link]

© 2026 BenchChem. All rights reserved. 11/13 Tech Support


https://www.scribd.com/document/443657388/Chemistry-of-Pfitzinger-Synthesis
https://www.chemeurope.com/en/encyclopedia/Doebner-Miller_reaction.html
https://en.wikipedia.org/wiki/Pfitzinger_reaction
https://www.researchgate.net/publication/281898132_Recent_Applications_of_Doebner_Doebner-von_Miller_and_Knoevenagel-Doebner_Reactions_in_Organic_Syntheses
https://www.synarchive.com/named-reactions/doebner-miller-reaction
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6070868/
https://www.tandfonline.com/doi/full/10.1080/10426507.2023.2227184
https://www.cambridge.org/us/universitypress/subjects/chemistry/organic-chemistry/name-reactions-organic-synthesis/media/doebner-reaction
http://www.sciencemadness.org/talk/viewthread.php?tid=2148
https://www.youtube.com/watch?v=0_u6eQ6w1Wc
https://www.frontiersin.org/articles/10.3389/fchem.2019.00615/full
https://open.bu.edu/handle/2144/13936
https://typeset.io/papers/an-improved-pfitzinger-reaction-for-the-direct-synthesis-of-42q830fgy9
https://www.cambridge.org/us/universitypress/subjects/chemistry/organic-chemistry/name-reactions-organic-synthesis/media/pfitzinger-quinoline-synthesis
http://www.orgsyn.org/demo.aspx?prep=cv1p0478
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3307707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Synthetic use of the Pfitzinger reaction in preparation of 2(,3)-(di)substituted derivatives of
quinoline-4-carboxylic acids - Chemical Papers. Available at: [Link]

The Pfitzinger Reaction. (Review) | PDF | Ketone | Hydroxide - Scribd. Available at: [Link]

Application of pfitzinger reaction in - JOCPR. Available at: [Link]

What are some common causes of low reaction yields? : r/fChempros - Reddit. Available at:
[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. researchgate.net [researchgate.net]
2. Doebner reaction - Wikipedia [en.wikipedia.org]
3. benchchem.com [benchchem.com]

4. Three-Component Synthesis of Quinoline-4-carboxylic Acids Based on Doebner
Hydrogen-Transfer Reaction - PMC [pmc.ncbi.nlm.nih.gov]

5. Pfitzinger reaction - Wikipedia [en.wikipedia.org]
6. pdf.benchchem.com [pdf.benchchem.com]

7. pdf.benchchem.com [pdf.benchchem.com]

8. pdf.benchchem.com [pdf.benchchem.com]

9. pdf.benchchem.com [pdf.benchchem.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. pdf.benchchem.com [pdf.benchchem.com]

12. tandfonline.com [tandfonline.com]

13. Sciencemadness Discussion Board - The Pfitzinger Reaction - Powered by XMB 1.9.11
[sciencemadness.org]

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://www.chempap.org/file_access.php?file=516b408.pdf
https://www.scribd.com/document/327774218/The-Pfitzinger-Reaction-Review
https://jocpr.com/vol6-iss1-2014/JCPR-2014-6-1-125-131.pdf
https://www.reddit.com/r/Chempros/comments/yiv562/what_are_some_common_causes_of_low_reaction/
https://www.benchchem.com/product/b3307707?utm_src=pdf-custom-synthesis#bc-rfq
https://www.researchgate.net/publication/226834622_The_Pfitzinger_Reaction_Review
https://en.wikipedia.org/wiki/Doebner_reaction
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Doebner_Reaction_in_Quinoline_Derivative_Synthesis.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10476185/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10476185/
https://en.wikipedia.org/wiki/Pfitzinger_reaction
https://pdf.benchchem.com/46/Application_Notes_and_Protocols_for_the_Pfitzinger_Reaction_in_Quinoline_4_Carboxylic_Acid_Synthesis.pdf
https://pdf.benchchem.com/65/Improving_the_regioselectivity_of_the_Doebner_Miller_reaction.pdf
https://pdf.benchchem.com/175/Technical_Support_Center_Doebner_von_Miller_Quinoline_Synthesis.pdf
https://pdf.benchchem.com/1269/Navigating_the_Nuances_of_the_Doebner_Reaction_A_Technical_Support_Guide.pdf
https://pdf.benchchem.com/46/Application_Notes_and_Protocols_Doebner_Reaction_for_Synthesizing_Substituted_Quinolines.pdf
https://pdf.benchchem.com/46/Technical_Support_Center_Optimizing_Pfitzinger_and_Doebner_Reactions.pdf
https://www.tandfonline.com/doi/full/10.1080/17518253.2025.2525112
https://www.sciencemadness.org/whisper/viewthread.php?tid=160744
https://www.sciencemadness.org/whisper/viewthread.php?tid=160744
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3307707?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

e 14. jocpr.com [jocpr.com]

e To cite this document: BenchChem. [Technical Support Center: Overcoming Low Yield in
Doebner & Pfitzinger Reactions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3307707/docs#technical-support-center-overcoming-
low-yield-in-doebner-pfitzinger-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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